Cas no 2580178-80-7 (ethyl 7-azaspiro4.5decane-8-carboxylate)

• Product Name: ethyl 7-azaspiro4.5decane-8-carboxylate
• CAS No: 2580178-80-7
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5658283
• PubChem ID: 165893598
• Update Time: 2025-06-08

ethyl 7-azaspiro4.5decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-azaspiro[4.5]decane-8-carboxylate
• EN300-27730179
• 2580178-80-7
• ethyl 7-azaspiro4.5decane-8-carboxylate

• Inchi： 1S/C12H21NO2/c1-2-15-11(14)10-5-8-12(9-13-10)6-3-4-7-12/h10,13H,2-9H2,1H3
• InChI Key： JEZWCGLVCMECPR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCC2(CN1)CCCC2)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 7-azaspiro4.5decane-8-carboxylate

Professional Introduction to Ethyl 7-Azaspiro4.5decane-8-Carboxylate (CAS No. 2580178-80-7)

Ethyl 7-azaspiro4.5decane-8-carboxylate (CAS No. 2580178-80-7) is a significant compound in the field of pharmaceutical chemistry, exhibiting unique structural and functional properties that make it a valuable candidate for various applications. This compound belongs to the spirocyclic class of molecules, which are known for their structural rigidity and enhanced binding affinity to biological targets. The presence of an azaspiro structure in this molecule imparts distinct chemical and pharmacological characteristics, making it a subject of intense interest in medicinal chemistry research.

The chemical structure of Ethyl 7-azaspiro4.5decane-8-carboxylate consists of a spirocyclic framework formed by the fusion of a seven-membered nitrogen-containing heterocycle with a five-membered carbon-containing ring. This unique arrangement creates a rigid scaffold that can be fine-tuned for specific interactions with biological receptors. The ester functionality at the 8-position further enhances its versatility, allowing for modifications that can influence solubility, metabolic stability, and overall bioavailability.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as pharmacophores in drug discovery. The nitrogen atom in the azaspiro ring can serve as a hydrogen bond acceptor, while the spiro center introduces conformational constraints that can optimize binding interactions. These features have made such compounds attractive for developing small-molecule inhibitors and modulators of various biological pathways.

One of the most compelling aspects of Ethyl 7-azaspiro4.5decane-8-carboxylate is its potential application in the development of central nervous system (CNS) therapeutics. The rigid spirocyclic core mimics natural amino acid structures, which are key components of many neurotransmitter receptors. Preliminary studies have suggested that derivatives of this compound may exhibit activity against enzymes and receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability to modulate these pathways could lead to novel therapeutic strategies for conditions where current treatments are limited.

The synthesis of Ethyl 7-azaspiro4.5decane-8-carboxylate presents unique challenges due to the complexity of the spirocyclic framework. However, advances in synthetic methodologies have made it increasingly feasible to construct these molecules with high precision. Modern techniques such as transition-metal-catalyzed reactions and organometallic chemistry have enabled the efficient formation of the spiro bond, allowing chemists to access a wide range of structural analogs.

The pharmacokinetic properties of this compound are also under investigation. The ester group at the 8-position can be hydrolyzed in vivo, potentially leading to active metabolites or influencing the compound's half-life. Understanding these metabolic pathways is crucial for optimizing drug design and ensuring therapeutic efficacy while minimizing side effects. Computational modeling and high-throughput screening have been instrumental in predicting how different structural modifications will affect pharmacokinetic profiles.

Recent research has highlighted the potential of Ethyl 7-azaspiro4.5decane-8-carboxylate as a scaffold for developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling and are frequently implicated in cancer and inflammatory diseases. By leveraging the rigid spirocyclic core, researchers aim to create molecules that can selectively bind to target kinases with high affinity and low toxicity. Initial studies have shown promising results in vitro, indicating that derivatives of this compound may inhibit aberrant signaling pathways associated with these diseases.

The versatility of this compound also extends to its use as a building block for more complex molecules. Chemists can introduce various functional groups at different positions on the spirocyclic core to create libraries of derivatives with tailored properties. This approach has been particularly effective in fragment-based drug design, where small molecular fragments are linked together to form more potent and selective inhibitors.

The role of computational chemistry in studying Ethyl 7-azaspiro4.5decane-8-carboxylate cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound interacts with biological targets at an atomic level. These computational tools help researchers predict binding affinities, identify key interaction residues, and design optimized analogs with improved pharmacological properties.

In conclusion, Ethyl 7-azaspiro4.5decane-8-carboxylate (CAS No. 2580178-80-7) represents a promising area of research in pharmaceutical chemistry due to its unique structural features and potential applications in drug development. The combination of synthetic advancements, computational modeling, and biological studies continues to expand our understanding of how this compound can be utilized to address various therapeutic challenges.